Cas no 1261671-25-3 (2-Amino-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1261671-25-3
• MF: C₁₂H₆Cl₃F₃N₂
• MW: 341.543650150299
• CID: 4798736
• Update Time: 2025-05-19

2-Amino-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C12H6Cl3F3N2/c13-8-3-10(15)9(14)2-6(8)7-1-5(12(16,17)18)4-20-11(7)19/h1-4H,(H2,19,20)
• InChI Key： BCHVYHLQVUCWTN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(N)=NC=C(C(F)(F)F)C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 342
• XLogP3: 4.9
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine

Introduction to 2-Amino-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261671-25-3)

2-Amino-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1261671-25-3, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a trichlorophenyl substituent at the 3-position and a trifluoromethyl group at the 5-position, contribute to its unique chemical properties and potential applications.

The synthesis and characterization of 2-Amino-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine have been extensively studied due to its relevance in the design of novel therapeutic agents. The trichlorophenyl moiety introduces strong electron-withdrawing effects, which can influence the electronic properties of the pyridine ring and enhance interactions with biological targets. Meanwhile, the trifluoromethyl group is known for its ability to improve metabolic stability and binding affinity in drug molecules. These structural elements make this compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various enzymatic and receptor pathways involved in diseases such as cancer, inflammation, and infectious disorders. The pyridine scaffold is particularly valuable in this context due to its versatility in modulating biological processes. For instance, derivatives of pyridine have been shown to interact with kinases, proteases, and other key enzymes implicated in disease mechanisms. The specific substitution pattern in 2-Amino-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine may confer unique selectivity profiles, making it an attractive starting point for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with potential biological targets. These studies suggest that the trichlorophenyl and trifluoromethyl groups may play critical roles in anchoring the molecule into active sites of enzymes or receptors. Additionally, the amino group at the 2-position provides a site for further functionalization, allowing for the development of more complex derivatives with enhanced pharmacological properties.

The pharmaceutical industry has been particularly keen on exploring novel heterocyclic compounds due to their potential as drug candidates. Pyridine-based molecules have demonstrated efficacy across a wide range of therapeutic areas, including oncology, immunology, and neurology. The structural features of 2-Amino-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine align well with current trends in drug discovery, where targeted inhibition of disease-causing proteins is a primary goal.

One area where this compound shows promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often dysregulated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, it is possible to modulate these pathways and restore normal cellular function. The unique substitution pattern of 2-Amino-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine may enable it to interact with particular kinase domains effectively.

Another emerging application is in the field of antiviral research. Viruses often rely on host cellular machinery for replication and survival. Small-molecule inhibitors can disrupt these processes by targeting viral enzymes or host factors essential for viral replication. The structural motifs present in 2-Amino-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine could potentially be leveraged to develop new antiviral agents against RNA viruses or other pathogens.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and metal-catalyzed transformations are often employed to construct the desired pyridine core efficiently. The presence of multiple reactive sites in the molecule necessitates precise control over reaction conditions to avoid unwanted side products.

In conclusion,2-Amino-3-(2,4,5-trichlorophenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261671-25-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Ongoing research efforts continue to explore its utility as a scaffold for developing novel drugs targeting various diseases. As our understanding of biological pathways improves and new synthetic methodologies emerge,this compound is poised to play an important role in future drug discovery initiatives.